Cas no 941926-91-6 (2-(phenylcarbamoyl)amino-N-(pyridin-2-yl)methyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(phenylcarbamoyl)amino-N-(pyridin-2-yl)methyl-1,3-thiazole-4-carboxamide
• CAS No: 941926-91-6
• MF: C₁₇H₁₅N₅O₂S
• MW: 353.398301362991
• CID: 6072349
• PubChem ID: 16948171
• Update Time: 2025-09-27

2-(phenylcarbamoyl)amino-N-(pyridin-2-yl)methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(phenylcarbamoyl)amino-N-(pyridin-2-yl)methyl-1,3-thiazole-4-carboxamide
• 2-(phenylcarbamoylamino)-N-(pyridin-2-ylmethyl)-1,3-thiazole-4-carboxamide
• 2-(3-phenylureido)-N-(pyridin-2-ylmethyl)thiazole-4-carboxamide
• AKOS024647855
• 2-[(phenylcarbamoyl)amino]-N-[(pyridin-2-yl)methyl]-1,3-thiazole-4-carboxamide
• 941926-91-6
• F2432-0051

• Inchi： 1S/C17H15N5O2S/c23-15(19-10-13-8-4-5-9-18-13)14-11-25-17(21-14)22-16(24)20-12-6-2-1-3-7-12/h1-9,11H,10H2,(H,19,23)(H2,20,21,22,24)
• InChI Key： BKOBALMVQLMIPQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=NC=CC=C2)=O)N=C1NC(=O)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 353.09464591g/mol
• Monoisotopic Mass: 353.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 124Ų

Additional information on 2-(phenylcarbamoyl)amino-N-(pyridin-2-yl)methyl-1,3-thiazole-4-carboxamide

Introduction to 2-(phenylcarbamoyl)amino-N-(pyridin-2-yl)methyl-1,3-thiazole-4-carboxamide (CAS No. 941926-91-6)

2-(phenylcarbamoyl)amino-N-(pyridin-2-yl)methyl-1,3-thiazole-4-carboxamide (CAS No. 941926-91-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a thiazole core with functional groups such as a phenylcarbamoyl moiety and a pyridine substituent, making it a promising candidate for further exploration in drug discovery and development.

The thiazole ring is a heterocyclic compound that has been widely studied due to its presence in numerous biologically active molecules. Its unique electronic properties and ability to interact with biological targets make it an attractive scaffold for medicinal chemists. In particular, the 1,3-thiazole-4-carboxamide moiety in this compound suggests potential interactions with enzymes and receptors, which are critical for modulating biological pathways.

The presence of the phenylcarbamoyl group further enhances the compound's pharmacological profile. This group is known to contribute to the binding affinity and selectivity of drug candidates by forming hydrogen bonds with biological targets. Additionally, the pyridin-2-ylmethyl substituent adds another layer of complexity, potentially influencing the compound's solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the combination of the thiazole core, phenylcarbamoyl group, and pyridine substituent can lead to potent interactions with various biological targets, including kinases and transcription factors. These interactions are crucial for developing novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features of 2-(phenylcarbamoyl)amino-N-(pyridin-2-yl)methyl-1,3-thiazole-4-carboxamide (CAS No. 941926-91-6) align well with current trends in medicinal chemistry, where multi-target interactions are highly valued for their ability to modulate complex disease pathways.

In vitro studies have begun to uncover the pharmacological properties of this compound. Preliminary results suggest that it exhibits inhibitory activity against certain enzymes implicated in disease progression. For instance, the phenylcarbamoyl group has been shown to interact with active sites of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The thiazole core, on the other hand, may contribute to interactions with nuclear receptors involved in transcriptional regulation.

The pyridin-2-ylmethyl substituent has also been identified as a critical factor in determining the compound's pharmacokinetic properties. This group can enhance solubility while also influencing metabolic pathways, making it an important consideration for optimizing drug candidates for clinical use.

As research continues to progress, the potential applications of 2-(phenylcarbamoyl)amino-N-(pyridin-2-yl)methyl-1,3-thiazole-4-carboxamide (CAS No. 941926-91-6) are likely to expand. Collaborative efforts between synthetic chemists and biologists will be essential in elucidating its full pharmacological profile and exploring its therapeutic potential.

The development of novel drug candidates often involves iterative optimization processes to improve potency, selectivity, and pharmacokinetic properties. The structural features of this compound provide a rich foundation for such optimization efforts. By leveraging modern synthetic techniques and high-throughput screening platforms, researchers can rapidly identify derivatives with enhanced biological activity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising lead compounds like this one. Predictive models can analyze large datasets to identify structural motifs that correlate with biological activity, guiding chemists in designing molecules with optimized properties.

In conclusion, 2-(phenylcarbamoyl)amino-N-(pyridin-2-yl)methyl-1,3-thiazole-4-carboxamide (CAS No. 941926-91-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activity make it a valuable asset in the search for novel therapeutic agents. As research progresses, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.